Cas no 1525662-44-5 (8-chloroimidazo[1,5-a]pyrazine-3-carboxylic acid)

• Product Name: 8-chloroimidazo[1,5-a]pyrazine-3-carboxylic acid
• CAS No: 1525662-44-5
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• CID: 5304758
• Update Time: 2026-03-10

8-chloroimidazo[1,5-a]pyrazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyrazine-3-carboxylic acid, 8-chloro-
• 8-chloroimidazo[1,5-a]pyrazine-3-carboxylic acid

• Inchi： 1S/C7H4ClN3O2/c8-5-4-3-10-6(7(12)13)11(4)2-1-9-5/h1-3H,(H,12,13)
• InChI Key： YVYOZILWRABOAG-UHFFFAOYSA-N
• SMILES： C12=CN=C(C(O)=O)N1C=CN=C2Cl

Additional information on 8-chloroimidazo[1,5-a]pyrazine-3-carboxylic acid

8-Chloroimidazo[1,5-a]Pyrazine-3-Carboxylic Acid (CAS No. 1525662-44-5): A Comprehensive Overview

The compound 8-chloroimidazo[1,5-a]pyrazine-3-carboxylic acid (CAS No. 1525662-44-5) is a structurally unique heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazo[1,5-a]pyrazines, which are known for their versatile applications in drug discovery and material science. The presence of a chlorine substituent at the 8-position and a carboxylic acid group at the 3-position introduces distinct chemical properties that make this compound a subject of interest in both academic and industrial research.

Chemical Structure and Synthesis

The molecular structure of 8-chloroimidazo[1,5-a]pyrazine-3-carboxylic acid is characterized by a fused bicyclic system consisting of an imidazole ring fused to a pyrazine ring. The chlorine atom at the 8-position and the carboxylic acid group at the 3-position are key functional groups that influence the compound's reactivity and biological activity. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield.

Pharmacological Activity and Biological Applications

Research into 8-chloroimidazo[1,5-a]pyrazine-3-carboxylic acid has revealed its potential as a lead compound in drug discovery. Studies have demonstrated that this compound exhibits modulatory effects on various cellular pathways, making it a promising candidate for therapeutic interventions in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent findings suggest that this compound can inhibit key enzymes involved in tumor progression, thereby offering a novel approach to anticancer therapy.

Moreover, the carboxylic acid group in 8-chloroimidazo[1,5-a]pyrazine-3-carboxylic acid allows for further functionalization through esterification or amidation reactions. These derivatives have been explored for their ability to enhance bioavailability and target specificity, further expanding the compound's therapeutic potential.

Material Science Applications

Beyond pharmacology, 8-chloroimidazo[1,5-a]pyrazine-3-carboxylic acid has shown promise in material science applications. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have investigated its role as an electron transport layer in organic photovoltaic devices, where it has demonstrated enhanced charge transport efficiency.

Additionally, the heterocyclic nature of this compound makes it a valuable building block for constructing advanced materials with tailored properties. Researchers are exploring its use in constructing two-dimensional materials and supramolecular assemblies, which could revolutionize nanotechnology applications.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact and safety profile of 8-chloroimidazo[1,5-a]pyrazine-3-carboxylic acid is crucial. Preliminary studies indicate that this compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is required to assess its long-term environmental fate and potential bioaccumulation risks.

In terms of handling and storage, proper precautions should be taken to ensure occupational safety. Gloves and goggles are recommended when working with this compound to minimize exposure risks.

Future Directions and Research Opportunities

The future of 8-chloroimidazo[1,5-a]pyrazine-3-carboxylic acid lies in continued exploration of its biological and material applications. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new avenues for its utilization across diverse industries.

Potential research directions include:

• Development of novel drug delivery systems: Leveraging the functional groups present in 8-chloroimidazo[1,5-a]pyrazine-3-carboxylic acid to design targeted drug delivery vehicles.
• Exploration of photovoltaic applications: Investigating its role in next-generation solar cells with improved efficiency and stability.
• Synthesis of advanced materials: Utilizing its structural features to create high-performance polymers and composites.

In conclusion,8-chloroimidazo[1,5-a]pyrazine-3-carboxylic acid (CAS No. 1525662-44-5) stands as a versatile compound with vast potential across multiple disciplines. Its unique chemical structure combined with promising biological and material properties positions it as a key player in future scientific advancements.